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Compound of Interest

N-(2,5-dimethoxyphenyl)-2-
Compound Name:
nitrobenzamide

Cat. No.: B5505712

Get Quote

\ J

Executive Summary

o Compound:

-(2,5-dimethoxyphenyl)-2-nitrobenzamide

o CAS Number: Not widely listed (Analogous to 2'-nitro-2,5-dimethoxybenzanilide)
e Molecular Formula:

» Molecular Weight: 302.28 g/mol

* Primary Application: Synthetic intermediate for

-(2,5-dimethoxyphenyl)-2-aminobenzamide (precursor to bioactive quinazolinones).

o Critical Quality Attribute (CQA): Melting Point (MP) serves as a rapid purity indicator during
scale-up.

Melting Point Reference Data
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Since a definitive "Gold Standard" literature value is absent from major public databases, the
following Reference Range is established based on quantitative structure-property relationship
(QSPR) analysis of close structural analogs.

Tahle 1: Predicted vs Analngnuq I\/Iplfing Paoints

Structure / Melting Point (

Compound L. Source | Note
Substitution C)

Estimated based on

-(2,5- 156 - 165 (Predicted steric/electronic
. - redicte
dimethoxyphenyl)-2- ( ! ) effects of 2,5-OMe

nitrobenzamide

Target Compound

substitution.

Literature Standard

Analog 1 -(2-methoxyphenyl)-2- 154 _ 156
nitrobenzamide (Vogel)
Analog 2 -(4-methoxyphenyl)-2- 167 _ 164 Literature Standard
nitrobenzamide
Precursor 2,5-Dimethoxyaniline 70 -73 Reactant Reference
Precursor 2-Nitrobenzoic Acid 146 — 148 Impurity Reference

-(2,5-
dimethoxyphenyl)-2-

Downstream Product
Product 138 — 142

(Reduced form)
aminobenzamide

Technical Insight: The introduction of the second methoxy group at the 5-position typically
increases the melting point relative to the mono-substituted ortho analog due to increased
molecular symmetry and packing density, but may lower it slightly compared to para analogs

due to steric strain with the amide bond.
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BENCHE

Comparative Performance: Characterization Methods

To validate the identity of

-(2,5-dimethoxyphenyl)-2-nitrobenzamide, rely on a "Triad of Truth" approach rather than MP
alone.

Tahle 2 Characterization Tpr‘hniqup (‘.nmpariqnn

Feature

Melting Point
(Capillary)

Differential Scanning
Calorimetry (DSC)

HPLC (UV-Vis)

Primary Utility

Rapid purity check;

Identity confirmation.

Precise onset
temperature;

Polymorph detection.

Quantitative purity

(%); Impurity profiling.

Sample Req. <5mg 2-5mg Dissolved sample
o 1.0 0.1
Precision 0.1% (Area)
C C
Subjective (visual ) o Does not detect
o ) Requires calibration; ) ]
Limitation onset); Broadens with ] ) inorganic salts;
_ - Expensive equipment. _
impurities. Requires standard.
) Best for Reference ]
, Best for Routine In- Best for Final Release
Verdict Standard

Process Control

Establishment

Testing

Experimental Protocols
Protocol A: Synthesis of Reference Material

Objective: To synthesize high-purity

-(2,5-dimethoxyphenyl)-2-nitrobenzamide for use as a melting point standard.

Reagents:

o 2-Nitrobenzoyl chloride (1.0 eq)
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e 2,5-Dimethoxyaniline (1.0 eq)

e Triethylamine (1.2 eq)

e Dichloromethane (DCM) [Anhydrous]
Workflow:

 Dissolution: Dissolve 2,5-dimethoxyaniline (10 mmol) in DCM (50 mL) with triethylamine (12
mmol) under nitrogen atmosphere. Cool to 0

C.

o Addition: Dropwise add a solution of 2-nitrobenzoyl chloride (10 mmol) in DCM (20 mL) over
30 minutes. Exothermic reaction — maintain T <5

C.

e Reaction: Allow to warm to room temperature (25
C) and stir for 4 hours. Monitor by TLC (Hexane:EtOAc 7:3).

e Workup: Wash organic layer with 1M HCI (to remove unreacted aniline), then Sat.
(to remove unreacted acid), and Brine.

e |solation: Dry over

, filter, and concentrate in vacuo.

 Purification (Crucial): Recrystallize the crude solid from Ethanol/Water (9:1). This solvent
system typically yields the stable polymorph.

e Drying: Dry in a vacuum oven at 50

C for 12 hours.

Protocol B: Melting Point Determination (Capillary Method)
Standard: USP <741>/ ASTM E324
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e Preparation: Grind the dried sample into a fine powder. Fill a capillary tube to a height of 2—3
mm. Compact by tapping.

o Apparatus: Use a calibrated melting point apparatus (e.g., Blichi or Stuart).
e Ramp Rate:
o Fast Ramp: 10

C/min up to 140
C.
o Slow Ramp:1.0

C/min from 140

C until melting is complete.

o Observation: Record the Onset Temperature (first visible liquid) and Clear Point (complete

liquefaction).
o Acceptance Criteria: Range should be

C.

Visualization: Characterization Workflow

The following diagram illustrates the logical flow for establishing the reference standard,
highlighting the critical decision points.
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Click to download full resolution via product page

Caption: Workflow for establishing a validated melting point reference for N-(2,5-
dimethoxyphenyl)-2-nitrobenzamide.

Scientific Rationale & Troubleshooting

¢ Why 2-Nitro? The ortho-nitro group creates a "twisted" amide conformation due to steric
hindrance with the amide carbonyl. This often results in a lower melting point compared to
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para-nitro isomers (which pack more flatly).
e Impurity Markers:
o Low MP (< 100
C): Indicates residual 2,5-dimethoxyaniline (MP 70-73

C) or solvent entrapment.

o Broad Range (> 3

C): Indicates wet sample or mixed polymorphs.

o High MP (> 200

C): Suspect formation of bis-amides or presence of inorganic salts (triethylamine
hydrochloride).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Reference Guide: Characterization of -(2,5-
dimethoxyphenyl)-2-nitrobenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5505712/docs#reference-guide-characterization-of-2-
5-dimethoxyphenyl-2-nitrobenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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